Cas no 114757-66-3 (Bis(acetonitrile)palladium(ii) p-Toluenesulfonate)

• Product Name: Bis(acetonitrile)palladium(ii) p-Toluenesulfonate
• CAS No: 114757-66-3
• MF: C₁₈H₂₂N₂O₆PdS₂
• MW: 532.927080631256
• MDL: MFCD14757663
• CID: 4726592
• PubChem ID: 131698368
• Update Time: 2025-10-05

Bis(acetonitrile)palladium(ii) p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Acetonitrile;4-methylbenzenesulfonic acid;palladium
• 114757-66-3
• acetonitrile;4-methylbenzenesulfonate;palladium(2+)
• Bis(acetonitrile)palladium(II) p-toluenesulfonate
• Bis(acetonitrile)palladium(ii) p-Toluenesulfonate

• MDL： MFCD14757663
• Inchi： 1S/2C7H8O3S.2C2H3N.Pd/c2*1-6-2-4-7(5-3-6)11(8,9)10;2*1-2-3;/h2*2-5H,1H3,(H,8,9,10);2*1H3;
• InChI Key： LVPBXJOLQSPWHW-UHFFFAOYSA-N
• SMILES： [Pd].S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.N#CC.N#CC

Computed Properties

• Exact Mass: 529.97976g/mol
• Monoisotopic Mass: 529.97976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173

Additional information on Bis(acetonitrile)palladium(ii) p-Toluenesulfonate

Bis(acetonitrile)palladium(ii) p-Toluenesulfonate (CAS 114757-66-3): A Versatile Catalyst in Modern Organic Synthesis

The Bis(acetonitrile)palladium(ii) p-Toluenesulfonate (CAS 114757-66-3) is a highly valuable palladium-based catalyst that has gained significant attention in the field of organic synthesis and cross-coupling reactions. This compound, often referred to as Pd(MeCN)2(OTs)2 in scientific literature, combines the excellent catalytic properties of palladium with the stabilizing effects of acetonitrile ligands and the p-toluenesulfonate counterion.

In recent years, researchers have been actively exploring sustainable catalytic systems for green chemistry applications, and Bis(acetonitrile)palladium(ii) p-Toluenesulfonate has emerged as a promising candidate. Its unique properties make it particularly suitable for C-C bond formation reactions, which are fundamental to pharmaceutical synthesis and materials science. The compound's stability in organic solvents and moderate reactivity profile contribute to its growing popularity among synthetic chemists.

The molecular structure of Bis(acetonitrile)palladium(ii) p-Toluenesulfonate features a central palladium atom coordinated by two acetonitrile ligands through their nitrogen atoms, with two p-toluenesulfonate anions balancing the charge. This configuration provides excellent solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and acetonitrile, making it convenient for various synthetic applications.

One of the most significant applications of CAS 114757-66-3 is in palladium-catalyzed coupling reactions, particularly those involving aryl halides and organometallic reagents. The compound has shown remarkable efficiency in Suzuki-Miyaura couplings, Heck reactions, and Buchwald-Hartwig aminations. These transformations are crucial for constructing complex molecular architectures found in many pharmaceutical compounds and advanced materials.

Recent studies have highlighted the advantages of Bis(acetonitrile)palladium(ii) p-Toluenesulfonate over traditional palladium catalysts in terms of reaction selectivity and functional group tolerance. The acetonitrile ligands can be easily displaced by other coordinating species during catalytic cycles, allowing for versatile reactivity patterns. This property makes the catalyst particularly useful for tandem reactions and multi-step synthetic sequences.

From a practical perspective, Pd(MeCN)2(OTs)2 offers several advantages for industrial applications. The catalyst typically operates under mild conditions, often at room temperature or with gentle heating, which contributes to energy efficiency in chemical processes. Additionally, the p-toluenesulfonate counterion helps to stabilize the active palladium species during catalytic transformations, potentially reducing catalyst loading requirements.

The synthesis and characterization of Bis(acetonitrile)palladium(ii) p-Toluenesulfonate have been well-documented in the literature. The compound is usually prepared by reacting palladium(ii) salts with p-toluenesulfonic acid in the presence of acetonitrile. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and elemental analysis are commonly employed to verify its purity and structural integrity.

In the context of current research trends, CAS 114757-66-3 has attracted attention for its potential in heterogeneous catalysis systems. Scientists are exploring methods to immobilize the catalyst on various supports to create recyclable catalytic systems, addressing the growing demand for sustainable chemical processes. These developments align with the principles of green chemistry and atom economy that dominate contemporary synthetic methodology research.

Quality control is paramount when working with Bis(acetonitrile)palladium(ii) p-Toluenesulfonate. Reputable suppliers provide comprehensive analytical data, including palladium content analysis and solubility profiles, to ensure consistent performance in synthetic applications. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain the catalyst's activity over extended periods.

The commercial availability of Pd(MeCN)2(OTs)2 has expanded significantly in recent years, reflecting its growing importance in both academic and industrial settings. Current market trends indicate increasing demand for this catalyst, particularly in the pharmaceutical intermediate and fine chemicals sectors. Price fluctuations are often tied to palladium market dynamics, prompting researchers to develop more efficient protocols that minimize catalyst loading.

Looking toward future applications, Bis(acetonitrile)palladium(ii) p-Toluenesulfonate shows promise in emerging areas such as polymer chemistry and materials science. Its ability to mediate controlled polymerization reactions makes it valuable for creating specialty polymers with tailored properties. Additionally, the catalyst's compatibility with various functional groups opens possibilities for surface modification and nanomaterial synthesis.

For researchers considering CAS 114757-66-3 for their projects, several practical considerations should be noted. The catalyst works best in anhydrous conditions, requiring careful handling under inert atmosphere. Typical catalyst loadings range from 1-5 mol%, though optimization may be necessary for specific substrates. The p-toluenesulfonate byproducts are generally benign and easily removed during workup procedures.

In conclusion, Bis(acetonitrile)palladium(ii) p-Toluenesulfonate represents a versatile and efficient catalyst that continues to find new applications in modern synthetic chemistry. Its combination of stability, reactivity, and functional group tolerance makes it particularly valuable for constructing complex molecular architectures. As research progresses, we can anticipate further innovations in catalyst design and application methodologies that will expand the utility of this important palladium complex in both academic and industrial settings.